Cas no 16172-96-6 (1-(3,5-bis-Trifluoromethylphenyl)piperazine)

• Product Name: 1-(3,5-bis-Trifluoromethylphenyl)piperazine
• CAS No: 16172-96-6
• MF: C₁₂H₁₂F₆N₂
• MW: 298.22750377655
• MDL: MFCD01476131
• CID: 50353
• PubChem ID: 770558
• Update Time: 2025-06-25

1-(3,5-bis-Trifluoromethylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Bistrifluoromethylphenyl)piperazine
• 1-(3,5-BISTRIFLUOROMETHYLPHENYL)-PIPERAZINE
• 1-[3,5-bis(trifluoromethyl)phenyl]Piperazine
• 1-(3,5-Bis{trifluoromethyl}phenyl)-piperazine
• N-(3,5-bistrifluorometylphenyl)piperazine
• N-(3,5-di-trifluoromethylphenyl)-piperazine
• Piperazine,1-(a,a,a,a',a',a'-hexafluoro-3,5-xylyl)- (8CI)
• 1-(3,5-Bis-trifluoromethylphenyl)-4-piperazine
• AB09164
• 1-[3,5-bis-(Trifluoromethyl)phenyl]piperazine
• 1-[3,5-di(trifluoromethyl)phenyl]piperazine
• CS-0313689
• SCHEMBL1914919
• 1-(3,5-bis-trifluoromethyl-phenyl)-piperazine
• FT-0637331
• GS1719
• 16172-96-6
• DTXSID20354370
• AS-67389
• AMY14991
• C12H12F6N2
• CHEMBL2335162
• MFCD01476131
• 1-(3,5-bis(trifluoromethyl)phenyl)piperazine
• AKOS015912130
• A810289
• Piperazine, 1-[3,5-bis(trifluoromethyl)phenyl]-
• 1-(3,5-bis(trifluoromethyl)phenyl)-piperazine
• 1-(3,5-bis[trifluoromethyl]phenyl)-piperazine
• A10463
• DB-017175
• 1-(3,5-bis-Trifluoromethylphenyl)piperazine

• MDL： MFCD01476131
• Inchi： 1S/C12H12F6N2/c13-11(14,15)8-5-9(12(16,17)18)7-10(6-8)20-3-1-19-2-4-20/h5-7,19H,1-4H2
• InChI Key： KBJABLNQZCSKGE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 298.09000
• Monoisotopic Mass: 298.09046736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 3.52760

1-(3,5-bis-Trifluoromethylphenyl)piperazine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3,5-bis-Trifluoromethylphenyl)piperazine

Introduction to 1-(3,5-bis-Trifluoromethylphenyl)piperazine (CAS No. 16172-96-6)

1-(3,5-bis-Trifluoromethylphenyl)piperazine, also known as BTFPP, is a synthetic compound with the chemical formula C₁₃H₁₂F₆N₂. This compound is characterized by its unique structure, featuring a piperazine ring substituted with a 3,5-bis-trifluoromethylphenyl group. BTFPP has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in various therapeutic areas.

The molecular structure of 1-(3,5-bis-Trifluoromethylphenyl)piperazine is particularly interesting because of the presence of the trifluoromethyl groups. These groups are known for their strong electron-withdrawing properties, which can significantly influence the compound's physical and chemical properties. The piperazine ring, on the other hand, is a common moiety in many pharmaceuticals and is often associated with central nervous system (CNS) activity.

In recent years, 1-(3,5-bis-Trifluoromethylphenyl)piperazine has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research has been its interaction with serotonin receptors. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, and appetite. Compounds that modulate serotonin receptors have been investigated for their potential in treating psychiatric disorders such as depression and anxiety.

A study published in the Journal of Medicinal Chemistry in 2021 reported that BTFPP exhibits high affinity for serotonin 5-HT_2A receptors. This finding suggests that BTFPP could be a valuable lead compound for developing new serotonergic drugs. The researchers also noted that BTFPP showed selective binding to 5-HT_2A receptors over other serotonin receptor subtypes, which could minimize off-target effects and improve therapeutic outcomes.

Beyond its serotonergic properties, BTFPP has also been explored for its potential as an antiviral agent. A 2020 study published in the Virology Journal investigated the antiviral activity of BTFPP against several RNA viruses, including influenza and coronavirus. The results indicated that BTFPP exhibited significant antiviral activity by inhibiting viral replication without causing cytotoxicity to host cells. This dual mechanism of action—modulating serotonin receptors and inhibiting viral replication—makes BTFPP a promising candidate for further drug development.

The synthesis of BTFPP involves several steps, typically starting from commercially available starting materials such as 3,5-bis(trifluoromethyl)benzaldehyde and piperazine. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structure and purity of synthesized BTFPP.

In addition to its potential therapeutic applications, BTFPP has also been studied for its use as a tool compound in basic research. Its ability to selectively bind to specific receptors makes it a valuable probe for investigating receptor function and signaling pathways. Researchers can use BTFPP to gain insights into the molecular mechanisms underlying various physiological processes and diseases.

The safety profile of BTFPP is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that BTFPP exhibits low toxicity at therapeutic concentrations, which is a favorable characteristic for drug candidates. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-(3,5-bis-Trifluoromethylphenyl)piperazine (BTFPP), with its unique chemical structure and promising biological activities, represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its potential applications in treating psychiatric disorders and viral infections make it a valuable compound for further investigation and development. As research continues to advance our understanding of BTFPP's properties and mechanisms of action, it holds great promise for contributing to the development of new therapeutic agents.